Cas no 4861-62-5 (2-Butyl-5-propylthiophene)

• Product Name: 2-Butyl-5-propylthiophene
• CAS No: 4861-62-5
• MF: C₁₁H₁₈S
• MW: 182.325622081757
• CID: 2667044
• PubChem ID: 587446
• Update Time: 2025-04-21

2-Butyl-5-propylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-5-propylthiophene
• 2-Butyl-5-propylthiophene #
• DTXSID901312508
• Thiophene, 2-butyl-5-propyl-
• SCHEMBL18626758
• PHDIECZGRATECW-UHFFFAOYSA-N
• 4861-62-5

• Inchi： 1S/C11H18S/c1-3-5-7-11-9-8-10(12-11)6-4-2/h8-9H,3-7H2,1-2H3
• InChI Key： PHDIECZGRATECW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCC)CCC

Computed Properties

• Exact Mass: 182.11292175Da
• Monoisotopic Mass: 182.11292175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 28.2Ų